N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide

• Molecular Formula: C21H33ClN2O3
• Molecular Weight: 396.9 g/mol
• IUPAC Name: N-tert-butyl-2-[2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy]acetamide
• InChI: InChI=1S/C21H33ClN2O3/c1-5-26-18-12-15(13-23-16-9-7-6-8-10-16)11-17(22)20(18)27-14-19(25)24-21(2,3)4/h11-12,16,23H,5-10,13-14H2,1-4H3,(H,24,25)
• InChI Key: MOEKMPUCMOSHRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNC2CCCCC2)Cl)OCC(=O)NC(C)(C)C

Description

N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide is a complex organic compound with a unique structure that includes a tert-butyl group, a chloro-substituted phenoxy group, and a cyclohexylamino moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Phenoxy Intermediate: The initial step involves the reaction of 2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenol with tert-butyl bromoacetate under basic conditions to form the phenoxy intermediate.

Acylation: The phenoxy intermediate is then acylated using acetic anhydride in the presence of a catalyst to form the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chloro group in the compound can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-tert-butyl-2-chloro-benzamide: Shares the tert-butyl and chloro groups but lacks the phenoxy and cyclohexylamino moieties.

N-(4-tert-butyl-thiazol-2-yl)-2-chloro-benzamide: Contains a thiazole ring instead of the phenoxy group.

N-tert-butyl-2,4-dichloro-benzamide: Contains an additional chloro group on the benzene ring.

Uniqueness

N-tert-butyl-2-{2-chloro-4-[(cyclohexylamino)methyl]-6-ethoxyphenoxy}acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.